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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B042945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility characteristics of 2-Bromoethanol (CAS

540-51-2), a versatile bifunctional molecule widely utilized as a solvent and an intermediate in

organic synthesis. An understanding of its solubility in both aqueous and organic media is

critical for its effective application in pharmaceutical development, chemical manufacturing, and

research.

Core Properties and Solubility Overview
2-Bromoethanol is a colorless to pale yellow liquid that possesses both a hydroxyl group and

a bromine atom, lending it a unique polarity that governs its solubility. It is generally considered

a polar molecule, capable of hydrogen bonding, which dictates its interaction with various

solvents.

Quantitative Solubility Data
The solubility of 2-Bromoethanol has been reported with some variation in the literature. The

following table summarizes the available quantitative and qualitative data. It is important to note

the conflicting reports regarding its miscibility, which may depend on the specific grade and

purity of the substances tested.
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Solvent Formula Type Solubility
Temperatur
e

Citation

Water H₂O Aqueous 1-5 g/100 mL 19 °C [1]

10-50 mg/mL 19 °C (66 °F) [2][3]

Miscible /

Completely

Miscible

Not Specified [1][4]

Ethanol C₂H₅OH
Organic

(Polar Protic)
Miscible Not Specified [1]

Diethyl Ether (C₂H₅)₂O

Organic

(Polar

Aprotic)

Miscible Not Specified [1]

Petroleum

Ether
Mixture

Organic

(Nonpolar)
Insoluble Not Specified [1]

Miscible Not Specified [4]

Note on Discrepancies: There are notable contradictions in the reported data. While several

sources describe 2-Bromoethanol as miscible with water, quantitative data suggests a

solubility limit.[1][2][3] Similarly, its solubility in petroleum ether is reported as both insoluble

and miscible.[1][4] These discrepancies highlight the importance of empirical verification for

specific applications.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a liquid compound like

2-Bromoethanol in various solvents. This method combines qualitative visual assessment with

quantitative measurement.

Objective: To determine the solubility of 2-Bromoethanol in water and selected organic

solvents.

Materials:
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2-Bromoethanol (of known purity)

Selected solvents (e.g., deionized water, ethanol, diethyl ether, petroleum ether)

Graduated cylinders

Volumetric flasks

Pipettes

Vortex mixer

Analytical balance

Test tubes or vials

Procedure:

Qualitative Miscibility Test:

Label a series of test tubes for each solvent.

Add 1 mL of the solvent to the respective test tube.

Add 2-Bromoethanol dropwise to the solvent, vortexing after each addition.

Observe the mixture for clarity (miscible) or the formation of a cloudy suspension or

distinct layers (immiscible).[5]

Continue adding 2-Bromoethanol up to an equal volume of the solvent. If the solution

remains clear and homogenous, the liquids are considered miscible.[6]

Quantitative Solubility Determination (for non-miscible or partially soluble compounds):

Prepare saturated solutions by adding an excess of 2-Bromoethanol to a known volume

of the solvent in a sealed vial.

Agitate the vials at a constant temperature for a sufficient period (e.g., 24 hours) to ensure

equilibrium is reached.
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Allow any undissolved solute to settle.

Carefully extract a known volume of the supernatant (the clear liquid phase).

Determine the concentration of 2-Bromoethanol in the supernatant using a suitable

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Calculate the solubility in units of g/100mL or mol/L.

Safety Precautions: 2-Bromoethanol is toxic and an irritant.[1][7] All work should be conducted

in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety

glasses) should be worn.

Logical Workflow for Solubility Assessment
The following diagram illustrates a systematic approach to evaluating the solubility of a

chemical compound.
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Caption: Workflow for determining the solubility of a chemical compound.
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This guide provides a foundational understanding of 2-Bromoethanol's solubility, offering both

compiled data and a practical framework for its empirical determination. For critical

applications, especially in drug development and manufacturing, it is imperative to conduct in-

house solubility testing to account for variations in material purity and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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